Cas no 2228763-03-7 ({2,2-dimethyl-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}methanamine)

• Product Name: {2,2-dimethyl-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}methanamine
• CAS No: 2228763-03-7
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 6410450
• PubChem ID: 165849423
• Update Time: 2025-05-24

{2,2-dimethyl-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}methanamine
• {2,2-dimethyl-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]cyclopropyl}methanamine
• EN300-1729216
• 2228763-03-7

• Inchi： 1S/C10H18N4/c1-9(2)5-10(9,6-11)3-4-14-8-12-7-13-14/h7-8H,3-6,11H2,1-2H3
• InChI Key： ZLHJJMQVQCDFKZ-UHFFFAOYSA-N
• SMILES： NCC1(CCN2C=NC=N2)CC1(C)C

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Additional information on {2,2-dimethyl-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}methanamine

Comprehensive Overview of {2,2-dimethyl-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}methanamine (CAS No. 2228763-03-7)

The compound {2,2-dimethyl-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}methanamine, identified by its CAS No. 2228763-03-7, represents a structurally unique molecule with significant potential in pharmaceutical and agrochemical research. Its distinctive cyclopropyl core, coupled with the 1,2,4-triazole moiety, has garnered attention for its versatile applications in drug discovery and crop protection. This article delves into its molecular properties, synthesis pathways, and emerging applications, addressing key questions frequently searched by researchers and industry professionals.

One of the most searched topics related to {2,2-dimethyl-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}methanamine is its mechanism of action in biological systems. The presence of the 1,2,4-triazole ring, a well-known pharmacophore, suggests potential interactions with enzymes or receptors involved in disease pathways. Recent studies highlight its role as a precursor for small-molecule inhibitors, particularly in targeting fungal infections and inflammatory conditions. This aligns with the growing demand for novel antifungal agents, a hot topic in antimicrobial research.

Another area of interest is the synthetic route for CAS No. 2228763-03-7. Researchers often inquire about efficient methodologies to produce this compound at scale. Current literature emphasizes multi-step organic synthesis, starting from readily available precursors like cyclopropane derivatives and triazole-containing intermediates. Optimizing yield and purity remains a critical challenge, especially for industrial applications. Green chemistry principles are increasingly applied to reduce waste and improve sustainability, a trend highly relevant to modern chemical manufacturing.

The agrochemical potential of {2,2-dimethyl-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}methanamine is another frequently searched topic. Its structural features suggest utility as a plant growth regulator or pesticide intermediate. With the global push toward sustainable agriculture, compounds like this are being evaluated for their efficacy and environmental impact. Recent patents highlight its use in formulations designed to enhance crop resilience against abiotic stress, a pressing concern amid climate change.

From a drug development perspective, the methanamine functional group in CAS No. 2228763-03-7 offers opportunities for derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the pharmaceutical industry's focus on fragment-based drug design, a strategy to identify lead compounds with improved binding affinity. Computational modeling studies suggest that the compound's rigid cyclopropyl scaffold could enhance target selectivity, reducing off-target effects—a key advantage in precision medicine.

Safety and toxicological profiles are also common search queries. While {2,2-dimethyl-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}methanamine is not classified as hazardous, thorough evaluations are essential for regulatory compliance. Recent in vitro studies indicate low cytotoxicity in mammalian cells, supporting its potential for further development. However, comprehensive in vivo studies are needed to confirm these findings, a gap often highlighted in academic forums.

In conclusion, CAS No. 2228763-03-7 exemplifies the intersection of chemistry and biotechnology, addressing contemporary challenges in healthcare and agriculture. Its multi-functional design and adaptability make it a compelling subject for ongoing research, resonating with trends like sustainable chemistry and targeted therapeutics. As interest grows, so does the need for collaborative efforts to unlock its full potential.